1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylethanone
• InChI: InChI=1S/C20H19NO3S/c1-13-10-20(21-16-7-5-4-6-15(13)16)25-12-17(22)14-8-9-18(23-2)19(11-14)24-3/h4-11H,12H2,1-3H3
• InChI Key: UBPWMHQDSJEESG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone, also known as DMQEE, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer growth and inflammation. 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, which may contribute to its anti-cancer properties. 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone has also been found to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a role in inflammation and cancer growth.
Biochemical and Physiological Effects:
1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone has been found to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone can induce apoptosis, inhibit cancer cell growth, and reduce inflammation. In vivo studies have shown that 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone can reduce tumor growth and metastasis, protect neurons from oxidative stress, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone also has some limitations, including its low water solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone research, including further studies on its mechanism of action, optimization of its synthesis method, and development of 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone-based therapies for cancer and neurodegenerative diseases. 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone may also have potential applications in other areas of research, such as anti-viral and anti-bacterial therapies.

Scientific Research Applications

1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone has been studied for its potential therapeutic properties in various areas of research, including cancer treatment, neuroprotection, and inflammation. In cancer research, 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone has been found to inhibit the growth of cancer cells and induce apoptosis. In neuroprotection research, 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone has been shown to protect neurons from oxidative stress and reduce inflammation. In inflammation research, 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinolinyl)thio]ethanone has been found to inhibit the production of pro-inflammatory cytokines.